Cas no 874787-82-3 (N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-(morpholine-4-sulfonyl)benzamide
• CAS No: 874787-82-3
• MF: C₁₉H₂₈N₂O₆S₂
• MW: 444.56542301178
• CID: 5946770
• PubChem ID: 16268912
• Update Time: 2025-06-03

N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-(morpholine-4-sulfonyl)benzamide
• Benzamide, N-butyl-4-(4-morpholinylsulfonyl)-N-(tetrahydro-1,1-dioxido-3-thienyl)-
• AKOS008041116
• N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-(morpholinosulfonyl)benzamide
• AB00908736-05
• F2545-0309
• Z86917992
• SMR000811041
• N-butyl-N-(1,1-dioxothiolan-3-yl)-4-morpholin-4-ylsulfonylbenzamide
• CHEMBL1897396
• 874787-82-3
• HMS3006K08
• MLS001234847

• Inchi： 1S/C19H28N2O6S2/c1-2-3-9-21(17-8-14-28(23,24)15-17)19(22)16-4-6-18(7-5-16)29(25,26)20-10-12-27-13-11-20/h4-7,17H,2-3,8-15H2,1H3
• InChI Key： HDMBOJOQBWWULA-UHFFFAOYSA-N
• SMILES： C(N(CCCC)C1CCS(=O)(=O)C1)(=O)C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 444.13887896g/mol
• Monoisotopic Mass: 444.13887896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 692.5±65.0 °C(Predicted)
• pka: -2.20±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-4-(morpholine-4-sulfonyl)benzamide

N-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)-4-(morpholine-4-sulfonyl)benzamide: A Comprehensive Overview

The compound N-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)-4-(morpholine-4-sulfonyl)benzamide, with CAS No: 874787-82-3, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and biological research. This compound is notable for its complex structure, which integrates multiple functional groups, making it a promising candidate for various applications in drug development and chemical synthesis.

The molecular structure of this compound is characterized by a benzamide backbone, which serves as a versatile platform for further chemical modifications. The presence of the N-butyl group and the thiolan ring introduces unique electronic and steric properties, enhancing its potential for interaction with biological targets. Additionally, the inclusion of a morpholine sulfonyl group at the para position of the benzene ring further modulates the compound's physicochemical properties, making it suitable for diverse biological assays.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, research published in leading journals such as Journal of Medicinal Chemistry and Organic & Biomolecular Chemistry has demonstrated that molecules with similar structural motifs exhibit potent activity against various disease targets, including cancer and inflammatory disorders. The sulfonamide group in particular has been shown to play a critical role in modulating pharmacokinetic properties, such as absorption and bioavailability.

In terms of synthesis, this compound represents a pinnacle of modern organic chemistry techniques. The construction of the thiolan ring involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Similarly, the coupling of the morpholine sulfonyl group to the benzamide backbone demands expertise in cross-coupling reactions and protecting group strategies.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Advanced molecular modeling techniques have been employed to predict its binding affinity to various protein targets, providing valuable insights into its potential therapeutic applications. For example, studies utilizing docking simulations have revealed that this compound exhibits strong binding interactions with enzymes involved in cellular signaling pathways.

In conclusion, N-butyl-N-(1,1-dioxo-1λ6-thiolan-3-yl)-4-(morpholine-4-sulfonyl)benzamide stands as a testament to the ingenuity and precision of modern chemical synthesis. Its unique structure and promising biological profile make it a valuable asset in the pursuit of innovative drug discovery solutions.